Cas no 2229663-65-2 (N,N,4-trimethyl-5-(2-nitroethenyl)-1,3-thiazol-2-amine)

• Product Name: N,N,4-trimethyl-5-(2-nitroethenyl)-1,3-thiazol-2-amine
• CAS No: 2229663-65-2
• MF: C₈H₁₁N₃O₂S
• MW: 213.256839990616
• CID: 6243073
• PubChem ID: 165674377
• Update Time: 2025-06-26

N,N,4-trimethyl-5-(2-nitroethenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N,N,4-trimethyl-5-(2-nitroethenyl)-1,3-thiazol-2-amine
• 2229663-65-2
• EN300-1741377

• Inchi： 1S/C8H11N3O2S/c1-6-7(4-5-11(12)13)14-8(9-6)10(2)3/h4-5H,1-3H3/b5-4+
• InChI Key： SNMOYQJFVPVJAN-SNAWJCMRSA-N
• SMILES： S1C(/C=C/[N+](=O)[O-])=C(C)N=C1N(C)C

Computed Properties

• Exact Mass: 213.05719778g/mol
• Monoisotopic Mass: 213.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 90.2Ų

Additional information on N,N,4-trimethyl-5-(2-nitroethenyl)-1,3-thiazol-2-amine

Introduction to N,N,4-trimethyl-5-(2-nitroethenyl)-1,3-thiazol-2-amine (CAS No. 2229663-65-2)

N,N,4-trimethyl-5-(2-nitroethenyl)-1,3-thiazol-2-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and chemical properties. This compound, identified by the CAS number 2229663-65-2, belongs to the thiazole derivatives class, which is well-known for its broad spectrum of biological activities. The presence of multiple functional groups, including a nitroethenyl moiety and a thiazole ring, makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural framework of N,N,4-trimethyl-5-(2-nitroethenyl)-1,3-thiazol-2-amine consists of a central thiazole core substituted with a 2-nitroethenyl group at the 5-position and methyl groups at the 1 and 4 positions. This specific arrangement of substituents imparts distinct electronic and steric properties to the molecule, which are crucial for its interaction with biological targets. The nitroethenyl group, in particular, is known for its ability to participate in various chemical reactions, including nucleophilic addition and electrophilic substitution, making it a versatile scaffold for medicinal chemistry modifications.

In recent years, there has been growing interest in thiazole derivatives due to their demonstrated efficacy in various therapeutic areas. Thiazole-based compounds have shown potential in treating infections, inflammation, and even cancer. The compound N,N,4-trimethyl-5-(2-nitroethenyl)-1,3-thiazol-2-amine is no exception and has been the subject of several studies aimed at uncovering its pharmacological properties. Initial investigations suggest that this molecule may exhibit significant antimicrobial and anti-inflammatory effects, which could make it valuable in the development of novel therapeutic agents.

One of the most compelling aspects of N,N,4-trimethyl-5-(2-nitroethenyl)-1,3-thiazol-2-amine is its potential to serve as a lead compound for structure-based drug design. The combination of the thiazole ring and the nitroethenyl group provides multiple sites for chemical modification, allowing researchers to fine-tune the molecule's properties to optimize its biological activity. This flexibility is particularly important in drug development, where achieving the right balance between potency and selectivity is crucial.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. By leveraging molecular modeling techniques, researchers can predict the binding affinity of N,N,4-trimethyl-5-(2-nitroethenyl)-1,3-thiazol-2-amine to various biological targets. These predictions can guide experimental efforts and help identify promising derivatives that may enhance therapeutic efficacy. For instance, studies have shown that modifications to the nitroethenyl group can significantly alter the compound's interaction with enzymes and receptors involved in disease pathways.

The synthesis of N,N,4-trimethyl-5-(2-nitroethenyl)-1,3-thiazol-2-amine presents both challenges and opportunities for synthetic chemists. The presence of multiple reactive sites requires careful planning to ensure high yield and purity. However, the compound's structure also offers opportunities for innovative synthetic strategies. Researchers have explored various approaches to construct the thiazole ring and introduce the nitroethenyl substituent efficiently. These efforts have led to the development of novel synthetic routes that could be applied to other thiazole derivatives as well.

As interest in natural product-inspired drug discovery continues to grow, N,N,4-trimethyl-5-(2-nitroethenyl)-1,3-thiazol-2-amine has been examined for its potential inspiration from bioactive molecules found in nature. Thiazole derivatives are commonly observed in microbial metabolites and plant extracts, suggesting that they may have evolved to interact with biological systems effectively. By studying compounds like this one, researchers hope to uncover new therapeutic strategies that mimic nature's own bioactive molecules.

The pharmacokinetic properties of N,N,4-trimethyl-5-(2-nitroethenyl)-1,3-thiazol-2-amine are also an area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its potential as a drug candidate. Preliminary studies suggest that this molecule may exhibit favorable pharmacokinetic profiles suitable for oral administration. However，further research is needed to fully characterize these properties and ensure that it meets the stringent requirements for clinical use.

In conclusion，N,N、4-trimethyl、5-(2-nitroethenyl)-1、3-thiazol、2-amine (CAS No.2229663-65-2229663) represents a promising avenue for pharmaceutical research due to its unique structural features and potential biological activities。The combination of computational modeling、innovative synthetic strategies、and natural product-inspired approaches makes this compound an exciting candidate for further exploration。As our understanding of its properties continues to grow，we can anticipate new insights into its therapeutic potential。